Cas no 1234954-36-9 (1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea
• CAS No: 1234954-36-9
• MF: C₁₅H₁₄ClF₃N₂OS
• MW: 362.797671794891
• CID: 6072530
• PubChem ID: 49717325
• Update Time: 2025-10-23

1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea
• 3-[(4-chlorophenyl)methyl]-1-(thiophen-3-ylmethyl)-1-(2,2,2-trifluoroethyl)urea
• 1234954-36-9
• 1-[(4-chlorophenyl)methyl]-3-[(thiophen-3-yl)methyl]-3-(2,2,2-trifluoroethyl)urea
• VU0524349-1
• AKOS024523011
• 3-(4-chlorobenzyl)-1-(thiophen-3-ylmethyl)-1-(2,2,2-trifluoroethyl)urea
• F5854-5945

• Inchi： 1S/C15H14ClF3N2OS/c16-13-3-1-11(2-4-13)7-20-14(22)21(10-15(17,18)19)8-12-5-6-23-9-12/h1-6,9H,7-8,10H2,(H,20,22)
• InChI Key： BOGFNQKVJQSTPI-UHFFFAOYSA-N
• SMILES： N(CC1C=CSC=1)(CC(F)(F)F)C(NCC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 362.047
• Monoisotopic Mass: 362.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6A^2
• XLogP3: 4

Additional information on 1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea

Research Brief on 1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea (CAS: 1234954-36-9)

Recent studies have highlighted the potential of 1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea (CAS: 1234954-36-9) as a promising compound in the field of chemical biology and medicinal chemistry. This urea derivative has garnered attention due to its unique structural features, including the trifluoroethyl group and the thiophene moiety, which contribute to its pharmacological properties. Researchers have been investigating its applications in drug discovery, particularly in targeting specific enzymes or receptors involved in various diseases.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of this compound, focusing on its inhibitory effects on protein kinases. The results demonstrated significant activity against a subset of kinases implicated in cancer progression, suggesting its potential as a lead compound for oncology therapeutics. The study also highlighted the compound's favorable pharmacokinetic properties, including metabolic stability and bioavailability, which are critical for further development.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters (2024), examined the compound's interaction with G-protein-coupled receptors (GPCRs). The findings revealed selective binding to certain GPCR subtypes, opening avenues for its use in neurological and cardiovascular disorders. The researchers employed molecular docking and in vitro assays to elucidate the binding mechanisms, providing a foundation for structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, the compound's synthetic accessibility has been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized scalable synthesis route, addressing challenges such as yield improvement and purification. This advancement is crucial for facilitating large-scale production and further preclinical evaluation.

Despite these promising findings, challenges remain, including the need for comprehensive toxicity studies and in vivo efficacy validation. Future research directions may include exploring derivatives to enhance selectivity and reduce off-target effects. Overall, 1-(4-chlorophenyl)methyl-3-(thiophen-3-yl)methyl-3-(2,2,2-trifluoroethyl)urea represents a compelling candidate for drug development, with ongoing studies poised to unlock its full potential.